2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide

• IUPAC Name: 2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide
• InChI: InChI=1S/C13H28N2O3S/c1-12(16)11-13-7-5-4-6-8-15(13)9-10-19(17,18)14(2)3/h12-13,16H,4-11H2,1-3H3
• InChI Key: TWRWLSSLVZSFME-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCCCCN1CCS(=O)(=O)N(C)C)O
• Molecular Formula: C13H28N2O3S
• Molecular Weight: 292.44 g/mol

Description

2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide is a complex organic compound that features a seven-membered azepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide typically involves the formation of the azepane ring followed by the introduction of the hydroxypropyl and dimethylethanesulfonamide groups. One common method involves the cyclization of appropriate precursors under controlled conditions to form the azepane ring. Subsequent functionalization steps introduce the hydroxypropyl and dimethylethanesulfonamide groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially modifying the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It serves as a probe for investigating biological processes and interactions at the molecular level.

Medicine: It has potential therapeutic applications, including as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways and processes, leading to various effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other azepane derivatives and sulfonamide-containing molecules. Examples include:

• 2-[2-(2-hydroxypropyl)azepan-1-yl]acetamide
• 2-(azepan-1-yl)ethyl methacrylate

Uniqueness

What sets 2-[2-(2-hydroxypropyl)azepan-1-yl]-N,N-dimethylethanesulfonamide apart is its unique combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for various research and industrial applications.